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Compound of Interest

Compound Name: NP-C86

Cat. No.: B1574664 Get Quote

Technical Support Center: NP-C86
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the use of NP-C86, a small molecule designed to stabilize the

long noncoding RNA (lncRNA) Growth Arrest-Specific 5 (GAS5). This guide addresses

potential off-target effects and provides troubleshooting for unexpected experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action for NP-C86?

A1: NP-C86 is a small molecule that stabilizes the lncRNA GAS5. It achieves this by disrupting

the interaction between GAS5 and UPF-1, a key protein in the nonsense-mediated decay

(NMD) pathway that would otherwise lead to GAS5 degradation[1][2]. By stabilizing GAS5, NP-
C86 increases its intracellular levels, leading to the modulation of downstream signaling

pathways.

Q2: I am observing changes in insulin signaling and glucose metabolism in my experiments. Is

this an off-target effect?

A2: Not necessarily. Enhanced insulin signaling and improved glucose metabolism are known

downstream effects of NP-C86's on-target activity. Stabilized GAS5 has been shown to bind to

the promoter of the insulin receptor (IR), leading to increased IR expression. This, in turn,

enhances insulin signaling and glucose uptake[1]. Therefore, observing these changes is

consistent with the intended mechanism of action of NP-C86. A transcriptomics analysis of
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adipose tissue from mice treated with NP-C86 revealed an upregulation of pathways related to

insulin signaling and metabolism, including oxidative phosphorylation and glycolysis[1].

Q3: My results show a significant downregulation of inflammatory markers. Is NP-C86 causing

an unexpected anti-inflammatory response?

A3: The anti-inflammatory effects of NP-C86 are a documented consequence of its on-target

activity. In vivo studies have demonstrated that NP-C86 treatment leads to the downregulation

of inflammatory pathways and a reduction in pro-inflammatory cytokines such as IL-1β[1]. This

is considered a beneficial therapeutic effect, particularly in the context of metabolic diseases

and neuroinflammation[1][3][4].

Q4: Does NP-C86 interact with other lncRNAs besides GAS5?

A4: Studies have shown NP-C86 to be highly specific for GAS5. In adipocytes, treatment with

NP-C86 did not affect the levels of other lncRNAs such as MALAT1 or NEAT1, indicating a high

degree of specificity for its intended target[5].

Q5: Are there any known toxic or adverse effects of NP-C86?

A5: In vivo studies in diet-induced obese diabetic (DIOD) mouse models and aged mouse

models have reported no observed toxicity or changes in weight with NP-C86 treatment[1][2]

[4]. Furthermore, studies in mice have indicated that NP-C86 is non-toxic to animals when

administered intranasally[3].
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Observed Issue Potential Cause Recommended Action

Unexpected changes in gene

expression related to

metabolic pathways (e.g.,

glycolysis, TCA cycle).

This is likely an on-target

effect. NP-C86 modulates

metabolic pathways as a

downstream consequence of

GAS5 stabilization.[1]

Review the known downstream

effects of GAS5. Perform

pathway analysis on your

transcriptomics data to see if

the changes are consistent

with enhanced insulin signaling

and metabolic regulation.

Alterations in the MAPK

signaling pathway.

This may be an on-target

effect. NP-C86 treatment has

been shown to modulate the

MAPK pathway, potentially as

a response to metabolic stress.

[1]

Investigate the specific

components of the MAPK

pathway that are affected in

your system. This could

provide further insight into the

cellular response to NP-C86.

Changes in neuronal insulin

signaling and

neuroinflammation.

These are documented on-

target effects of NP-C86,

particularly relevant in

neurodegenerative disease

models.[3][4]

If these changes are

unexpected in your

experimental context, consider

the potential interplay between

metabolic and neuronal

signaling. Quantify GAS5

levels in your neuronal cells to

confirm target engagement.

Variability in experimental

results.

Inconsistent dosing, cell line

differences, or variations in

experimental conditions can

lead to variable outcomes.

Ensure consistent and

accurate preparation of NP-

C86 solutions. Use a

consistent cell passage

number and verify the baseline

GAS5 expression in your

model system. Include

appropriate positive and

negative controls in your

experiments.
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Table 1: Summary of NP-C86 Effects on Gene and Protein Expression

Molecule Effect
Experimental

System
Reference

lncRNA GAS5 Increased

Diabetic Adipocytes,

DIOD Mice (Adipose,

Cardiac, Renal,

Spleen), HT22 Cells,

Aged Mice (Brain)

[1][5][3][4]

Insulin Receptor (IR) Increased

Diabetic Adipocytes,

DIOD Mice (Adipose),

Young Mice (Brain)

[1][5][3]

Phosphorylated AKT

(p-AKT)
Increased DIOD Mice (Adipose) [1]

IL-1β Decreased DIOD Mice (Adipose) [1]

lncRNA MALAT1 No Change Adipocytes [5]

lncRNA NEAT1 No Change Adipocytes [5]

Experimental Protocols
Protocol 1: Assessing NP-C86 Target Engagement by Measuring GAS5 Levels

Cell Culture and Treatment: Plate cells at a desired density and allow them to adhere

overnight. Treat cells with the desired concentration of NP-C86 or vehicle control for the

specified duration (e.g., 24 hours).

RNA Extraction: Lyse the cells and extract total RNA using a commercially available kit

according to the manufacturer's instructions.

Reverse Transcription: Synthesize cDNA from the extracted RNA using a reverse

transcription kit.

Quantitative PCR (qPCR): Perform qPCR using primers specific for GAS5 and a suitable

housekeeping gene (e.g., GAPDH, ACTB).
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Data Analysis: Calculate the relative expression of GAS5 using the ΔΔCt method. An

increase in GAS5 levels in NP-C86-treated cells compared to the vehicle control indicates

target engagement.

Protocol 2: Evaluating Off-Target Effects on Other lncRNAs

Follow steps 1-3 from Protocol 1.

Quantitative PCR (qPCR): In addition to GAS5 primers, perform qPCR using primers for

other lncRNAs of interest (e.g., MALAT1, NEAT1) and a housekeeping gene.

Data Analysis: Calculate the relative expression of each lncRNA using the ΔΔCt method. No

significant change in the levels of other lncRNAs in NP-C86-treated cells compared to the

vehicle control suggests specificity.

Protocol 3: Kinase Profiling to Screen for Off-Target Kinase Inhibition

While NP-C86 is not designed as a kinase inhibitor, comprehensive off-target profiling can be

valuable.

Compound Submission: Provide a sample of NP-C86 to a commercial kinase profiling

service.

Assay Format: These services typically use in vitro radiometric or fluorescence-based

assays to measure the activity of a large panel of kinases in the presence of the test

compound.[6][7][8]

Data Interpretation: The results will be provided as the percent inhibition of each kinase at a

given concentration of NP-C86. Significant inhibition of any kinase would warrant further

investigation.
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Caption: Mechanism of action of NP-C86 and its downstream effects.
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Caption: Workflow for investigating potential off-target effects of NP-C86.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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